Cas no 117718-87-3 (Imidazo[1,2-a]pyrazin-8-amine, 3,6-dibromo-)

Imidazo[1,2-a]pyrazin-8-amine, 3,6-dibromo- is a brominated heterocyclic compound featuring an imidazo[1,2-a]pyrazine core. The presence of dibromo substituents at the 3- and 6-positions enhances its reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-deficient aromatic system facilitates nucleophilic substitution reactions, enabling selective functionalization. The amine group at the 8-position further expands its utility as a building block for derivatization. This compound is particularly useful in medicinal chemistry for the development of biologically active molecules, owing to its structural rigidity and potential for hydrogen bonding. High purity and stability under standard conditions ensure consistent performance in synthetic applications.
Imidazo[1,2-a]pyrazin-8-amine, 3,6-dibromo- structure
117718-87-3 structure
Product Name:Imidazo[1,2-a]pyrazin-8-amine, 3,6-dibromo-
CAS No:117718-87-3
MF:C6H4Br2N4
MW:291.930758476257
CID:3660054
PubChem ID:14207596
Update Time:2025-06-07

Imidazo[1,2-a]pyrazin-8-amine, 3,6-dibromo- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyrazin-8-amine, 3,6-dibromo-
    • 3,6-Dibromoimidazo[1,2-a]pyrazin-8-amine
    • 3,6-dibromoimidazo[1,2-a]pyrazin-8-ylamine
    • 117718-87-3
    • CS-0339025
    • AL-182/43058889
    • SCHEMBL7318102
    • AKOS024321177
    • Inchi: 1S/C6H4Br2N4/c7-3-2-12-4(8)1-10-6(12)5(9)11-3/h1-2H,(H2,9,11)
    • InChI Key: CJKQEFQUALUTAE-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C2C(N)=NC(=CN21)Br

Computed Properties

  • Exact Mass: 291.87822g/mol
  • Monoisotopic Mass: 289.88027g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 56.2Ų

Imidazo[1,2-a]pyrazin-8-amine, 3,6-dibromo- Pricemore >>

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